Cas no 70170-23-9 (5-methyl-2-phenyl-1,3-oxazole-4-carbaldehyde)

5-Methyl-2-phenyl-1,3-oxazole-4-carbaldehyde is a heterocyclic aldehyde featuring an oxazole core substituted with a phenyl group at the 2-position and a formyl group at the 4-position. This compound is of interest in organic synthesis due to its reactive aldehyde functionality, which facilitates further derivatization, such as condensation or nucleophilic addition reactions. The oxazole scaffold is valuable in medicinal chemistry and materials science, often serving as a building block for bioactive molecules or functional materials. Its structural rigidity and electronic properties make it suitable for applications in coordination chemistry and as a precursor for more complex heterocyclic systems. The product is typically handled under standard laboratory conditions, requiring protection from moisture and light for optimal stability.

5-methyl-2-phenyl-1,3-oxazole-4-carbaldehyde structure

70170-23-9 structure

Product Name:5-methyl-2-phenyl-1,3-oxazole-4-carbaldehyde

CAS No:70170-23-9

MF:C₁₁H₉NO₂

MW:187.194662809372

MDL:MFCD08435848

CID:561972

PubChem ID:12471041

Update Time:2025-10-05

5-methyl-2-phenyl-1,3-oxazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Oxazolecarboxaldehyde,5-methyl-2-phenyl-
- 5-methyl-2-phenyl-1,3-oxazole-4-carbaldehyde
- 2-Phenyl-5-methyl-4-formyl-oxazol
- 5-Methyl-2-phenyl-1,3-oxazole-4-carboxaldehyde
- 5-Methyl-2-phenyl-oxazol-4-carbaldehyd
- 5-methyl-2-phenyloxazol-4-carbaldehyde
- 5-Methyl-2-phenyloxazole-4-carbaldehyde
- 5-methyl-2-phenyloxazole-4-carboxaldehyde
- SCHEMBL5111872
- MS-22210
- 70170-23-9
- JEXONSMPSXTJFF-UHFFFAOYSA-N
- MFCD08435848
- DTXSID00499551
- EN300-6526668
- J-517768
- AKOS006345491
- 5-methyl-2-phenyl-1,3-oxazole-4-carbaldehyde, AldrichCPR
- CS-0256805
- Z1201624560
- FT-0745987
- tert-Butyl2-(ethylamino)ethylcarbamate
- G32118
- DB-010784
- MDL： MFCD08435848
- Inchi： 1S/C11H9NO2/c1-8-10(7-13)12-11(14-8)9-5-3-2-4-6-9/h2-7H,1H3
- InChI Key： JEXONSMPSXTJFF-UHFFFAOYSA-N
- SMILES： O1C(C)=C(C=O)N=C1C1C=CC=CC=1

Computed Properties

Exact Mass: 187.06300
Monoisotopic Mass: 187.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 202
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 43.1Å²

Experimental Properties

Density: 1.18
Melting Point: 87 °C
Boiling Point: 341.173°C at 760 mmHg
Flash Point: 160.136°C
Refractive Index: 1.58
PSA: 43.10000
LogP: 2.46250

5-methyl-2-phenyl-1,3-oxazole-4-carbaldehyde Security Information

Hazard Category Code： 22-36
Safety Instruction： 26
Hazardous Material Identification：

5-methyl-2-phenyl-1,3-oxazole-4-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M356968-10mg	5-methyl-2-phenyl-1,3-oxazole-4-carbaldehyde	70170-23-9		10mg	$ 50.00	2022-06-03
TRC	M356968-50mg	5-methyl-2-phenyl-1,3-oxazole-4-carbaldehyde	70170-23-9		50mg	$ 95.00	2022-06-03
TRC	M356968-100mg	5-methyl-2-phenyl-1,3-oxazole-4-carbaldehyde	70170-23-9		100mg	$ 160.00	2022-06-03
Apollo Scientific	OR9233-250mg	5-Methyl-2-phenyl-1,3-oxazole-4-carboxaldehyde	70170-23-9	97%	250mg	£105.00	2024-05-24
Apollo Scientific	OR9233-1g	5-Methyl-2-phenyl-1,3-oxazole-4-carboxaldehyde	70170-23-9	97%	1g	£180.00	2024-05-24
abcr	AB224491-1 g	5-Methyl-2-phenyl-1,3-oxazole-4-carbaldehyde, 95%; .	70170-23-9	95%	1 g	€310.00	2023-07-20
Enamine	EN300-6526668-0.05g	5-methyl-2-phenyl-1,3-oxazole-4-carbaldehyde	70170-23-9	95%	0.05g	$39.0	2023-07-08
Enamine	EN300-6526668-0.1g	5-methyl-2-phenyl-1,3-oxazole-4-carbaldehyde	70170-23-9	95%	0.1g	$59.0	2023-07-08
Enamine	EN300-6526668-0.25g	5-methyl-2-phenyl-1,3-oxazole-4-carbaldehyde	70170-23-9	95%	0.25g	$83.0	2023-07-08
Enamine	EN300-6526668-0.5g	5-methyl-2-phenyl-1,3-oxazole-4-carbaldehyde	70170-23-9	95%	0.5g	$131.0	2023-07-08

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(CAS:70170-23-9)5-methyl-2-phenyl-1,3-oxazole-4-carbaldehyde

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Amadis Chemical Company Limited

(CAS:70170-23-9)5-methyl-2-phenyl-1,3-oxazole-4-carbaldehyde

Purity:99%/99%/99%

Quantity:1g/5g/10g

Price ($):184.0/453.0/652.0